Cas no 1806318-72-8 (Ethyl 5,6-bis(trifluoromethyl)nicotinate)

• Product Name: Ethyl 5,6-bis(trifluoromethyl)nicotinate
• CAS No: 1806318-72-8
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4908601
• Update Time: 2025-11-06

Ethyl 5,6-bis(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6-bis(trifluoromethyl)nicotinate

• Inchi： 1S/C10H7F6NO2/c1-2-19-8(18)5-3-6(9(11,12)13)7(17-4-5)10(14,15)16/h3-4H,2H2,1H3
• InChI Key： CVZDHRSKNVMENC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=CN=C1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5,6-bis(trifluoromethyl)nicotinate

Research Brief on Ethyl 5,6-bis(trifluoromethyl)nicotinate (CAS: 1806318-72-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 5,6-bis(trifluoromethyl)nicotinate (CAS: 1806318-72-8) is a fluorinated nicotinic acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of two trifluoromethyl groups at the 5 and 6 positions of the pyridine ring, exhibits enhanced lipophilicity and metabolic stability, making it a promising scaffold for the development of novel therapeutics. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 5,6-bis(trifluoromethyl)nicotinate as a precursor in the synthesis of kinase inhibitors. The study demonstrated that the trifluoromethyl groups significantly improved the binding affinity of the resulting compounds to ATP-binding pockets of target kinases, leading to enhanced inhibitory activity. The compound's synthetic versatility was highlighted by its ability to undergo further functionalization, enabling the generation of a diverse library of derivatives with varying pharmacological profiles. This work underscores the potential of Ethyl 5,6-bis(trifluoromethyl)nicotinate as a valuable building block in the design of next-generation kinase inhibitors.

Another recent application of Ethyl 5,6-bis(trifluoromethyl)nicotinate was reported in the field of antimicrobial drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel quinolone derivatives, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced antibacterial efficacy to the electron-withdrawing effects of the trifluoromethyl groups, which improved membrane penetration and target engagement. These findings suggest that Ethyl 5,6-bis(trifluoromethyl)nicotinate could play a critical role in addressing the growing challenge of antibiotic resistance.

Beyond its applications in small-molecule drug discovery, Ethyl 5,6-bis(trifluoromethyl)nicotinate has also been explored in the development of positron emission tomography (PET) tracers. A 2023 study in the Journal of Labelled Compounds and Radiopharmaceuticals utilized this compound as a starting material for the synthesis of fluorine-18 labeled probes. The resulting tracers demonstrated excellent in vivo stability and target specificity, highlighting the compound's utility in diagnostic imaging. This research opens new avenues for the use of Ethyl 5,6-bis(trifluoromethyl)nicotinate in non-invasive disease monitoring and personalized medicine.

In conclusion, Ethyl 5,6-bis(trifluoromethyl)nicotinate (CAS: 1806318-72-8) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its unique structural features and synthetic flexibility make it an attractive scaffold for the development of therapeutics and diagnostic tools across multiple disease areas. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies and targeted drug delivery systems.